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Compound of Interest

Compound Name: 1,2-Ditetradecylbenzene

Cat. No.: B15433484 Get Quote

Disclaimer: Information specifically for 1,2-Ditetradecylbenzene is not readily available in

public literature and safety data sheets. The following information is primarily based on the

closely related compound, n-Tetradecylbenzene, and general principles for handling high-

molecular-weight aromatic hydrocarbons. Researchers should handle 1,2-
Ditetradecylbenzene with caution and perform a thorough risk assessment before use.

Product Information
Chemical Name: 1,2-Ditetradecylbenzene

Synonyms: Not readily available

CAS Number: Not readily available

Due to the lack of specific data for 1,2-Ditetradecylbenzene, the following sections will refer to

data for n-Tetradecylbenzene (CAS: 1459-10-5) as a representative long-chain alkylbenzene.

[1]

Physicochemical Properties of n-Tetradecylbenzene
The following table summarizes the key physicochemical properties of n-Tetradecylbenzene.
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Property Value Reference

Molecular Formula C20H34 [1]

Molecular Weight 274.48 g/mol [1]

Appearance Colorless liquid [1]

Melting Point 15-16 °C [1]

Boiling Point 359 °C [1]

Flash Point 112 °C (233.6 °F) [1]

Density 0.854 g/mL at 20 °C [1]

Water Solubility Insoluble

Handling and Storage Procedures
Proper handling and storage are crucial to ensure the safety of laboratory personnel and

maintain the integrity of the compound.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

PPE Specification

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection
Protective gloves (e.g., nitrile rubber). Inspect

gloves before use.

Skin and Body Protection Lab coat, long-sleeved clothing.

Respiratory Protection
Use in a well-ventilated area. If vapors or mists

are generated, a respirator may be required.

Safe Handling Protocol
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Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid Contact: Avoid contact with skin, eyes, and clothing.

Avoid Inhalation: Do not breathe mist, vapors, or spray.

Hygienic Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Spill Management: In case of a spill, absorb with an inert material (e.g., sand, silica gel) and

place in a suitable container for disposal.

Storage Conditions
Condition Recommendation

Temperature Store in a cool, dry place.

Container Keep container tightly closed.

Ventilation Store in a well-ventilated area.

Incompatible Materials Strong oxidizing agents.

Experimental Protocols
As no specific experimental protocols for 1,2-Ditetradecylbenzene were found, a general

protocol for preparing a stock solution of a high-molecular-weight, water-insoluble compound

like n-Tetradecylbenzene is provided below.

Preparation of a Stock Solution in an Organic Solvent
Objective: To prepare a stock solution of n-Tetradecylbenzene at a specified concentration.

Materials:

n-Tetradecylbenzene

An appropriate organic solvent (e.g., ethanol, dimethyl sulfoxide (DMSO), or

dimethylformamide (DMF))
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Volumetric flask

Analytical balance

Pipettes

Procedure:

1. Calculate the required mass of n-Tetradecylbenzene to achieve the desired concentration

and volume.

2. Weigh the calculated amount of n-Tetradecylbenzene using an analytical balance.

3. Transfer the weighed compound to the volumetric flask.

4. Add a portion of the chosen solvent to the flask and swirl gently to dissolve the compound.

A vortex mixer can be used to aid dissolution.

5. Once dissolved, add the solvent to the final volume mark on the volumetric flask.

6. Cap the flask and invert several times to ensure a homogenous solution.

7. Store the stock solution in a tightly sealed container at the recommended storage

temperature, protected from light.

Visualization of Workflows
The following diagrams illustrate general workflows relevant to handling and using compounds

like 1,2-Ditetradecylbenzene in a research setting.
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Caption: Safe Handling Workflow for High-Molecular-Weight Aromatic Hydrocarbons.

Signaling Pathways and Biological Applications
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There is no information available in the public domain that links 1,2-Ditetradecylbenzene or

closely related long-chain dialkylbenzenes to specific biological signaling pathways or

established applications in drug development. The primary applications of such molecules are

often as lubricants, surfactants, or in other industrial chemical processes. Their high lipophilicity

suggests they would interact with cell membranes, but specific molecular targets or pathways

have not been identified in the available literature.

The following diagram represents a hypothetical workflow for screening a novel compound like

1,2-Ditetradecylbenzene for biological activity, which is a standard procedure in drug

discovery.
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Caption: General Workflow for Biological Screening of a Novel Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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